Cas no 2034337-45-4 (N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-phenylbutanamide)

• Product Name: N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-phenylbutanamide
• CAS No: 2034337-45-4
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 6034208
• PubChem ID: 121022432
• Update Time: 2025-06-13

N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-phenylbutanamide
• N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-2-phenylbutanamide
• N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-2-phenylbutanamide
• AKOS026698974
• F6560-7387
• N-((6-(furan-3-yl)pyridin-3-yl)methyl)-2-phenylbutanamide
• 2034337-45-4

• Inchi： 1S/C20H20N2O2/c1-2-18(16-6-4-3-5-7-16)20(23)22-13-15-8-9-19(21-12-15)17-10-11-24-14-17/h3-12,14,18H,2,13H2,1H3,(H,22,23)
• InChI Key： DTZQYGDRFSLTOT-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)CC)NCC1C=NC(C2=COC=C2)=CC=1

Computed Properties

• Exact Mass: 320.152477885g/mol
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.1Ų

Additional information on N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-phenylbutanamide

Comprehensive Overview of N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-phenylbutanamide (CAS No. 2034337-45-4)

The compound N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-phenylbutanamide (CAS No. 2034337-45-4) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This article delves into its chemical properties, synthesis, and relevance in modern scientific inquiries, aligning with trending topics such as drug discovery, small molecule therapeutics, and structure-activity relationships (SAR).

Chemically, N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-phenylbutanamide belongs to the class of amides, characterized by the presence of a furan ring and a pyridine moiety. The furan ring, a five-membered heterocycle with an oxygen atom, is known for its electron-rich nature, making it a valuable scaffold in medicinal chemistry. The pyridine ring, on the other hand, is a nitrogen-containing heterocycle often employed in bioactive compounds due to its ability to participate in hydrogen bonding and π-π stacking interactions. The combination of these motifs in 2034337-45-4 suggests potential interactions with biological targets, sparking interest in its pharmacological profile.

Recent advancements in high-throughput screening (HTS) and computational chemistry have highlighted the importance of structurally diverse compounds like N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-phenylbutanamide. Researchers are increasingly exploring its role in modulating enzyme activity or receptor binding, particularly in the context of neurodegenerative diseases and inflammatory disorders. These areas are currently among the most searched topics in biomedical research, reflecting the growing demand for novel therapeutic agents.

The synthesis of 2034337-45-4 typically involves multi-step organic reactions, including cross-coupling and amide bond formation. Optimizing these synthetic routes is a key focus for chemists, as it impacts the compound's scalability and purity—critical factors for preclinical studies. Discussions around green chemistry and sustainable synthesis are also relevant here, as the scientific community seeks eco-friendly alternatives to traditional methods.

From a drug development perspective, N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-phenylbutanamide exemplifies the trend toward fragment-based drug design (FBDD). Its modular structure allows for systematic modifications to enhance bioavailability or target specificity. Such strategies are frequently queried in AI-driven drug discovery platforms, underscoring the compound's alignment with cutting-edge research tools.

In summary, CAS No. 2034337-45-4 represents a promising candidate for further investigation in pharmacology and chemical biology. Its structural complexity and potential applications resonate with contemporary scientific interests, making it a subject of ongoing exploration. As the demand for innovative small molecules grows, compounds like this will likely remain at the forefront of therapeutic innovation.